Cas no 1353985-54-2 (N-[1-(2-Amino-ethyl)-piperidin-3-yl]-acetamide)

• Product Name: N-[1-(2-Amino-ethyl)-piperidin-3-yl]-acetamide
• CAS No: 1353985-54-2
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 2163253
• Update Time: 2025-06-25

N-[1-(2-Amino-ethyl)-piperidin-3-yl]-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-amino-ethyl)-piperidin-3-yl]-acetamide
• N-[1-(2-aminoethyl)piperidin-3-yl]acetamide
• N-(1-(2-Aminoethyl)piperidin-3-yl)acetamide
• (R)-N-(1-(2-Aminoethyl)piperidin-3-yl)acetamide
• (S)-N-(1-(2-Aminoethyl)piperidin-3-yl)acetamide
• AM94757
• N-[1-(2-Amino-ethyl)-piperidin-3-yl]-acetamide

• Inchi： 1S/C9H19N3O/c1-8(13)11-9-3-2-5-12(7-9)6-4-10/h9H,2-7,10H2,1H3,(H,11,13)
• InChI Key： YYCCNUIYJJPHND-UHFFFAOYSA-N
• SMILES： O=C(C)NC1CCCN(CCN)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Topological Polar Surface Area: 58.4

Additional information on N-[1-(2-Amino-ethyl)-piperidin-3-yl]-acetamide

Professional Introduction to N-[1-(2-Amino-ethyl)-piperidin-3-yl]-acetamide (CAS No. 1353985-54-2)

N-[1-(2-Amino-ethyl)-piperidin-3-yl]-acetamide, a compound with the chemical identifier CAS No. 1353985-54-2, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structure of N-[1-(2-Amino-ethyl)-piperidin-3-yl]-acetamide incorporates a piperidine ring substituted with an aminoethyl group at the 1-position and an acetamide moiety at the 3-position, making it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of N-[1-(2-Amino-ethyl)-piperidin-3-yl]-acetamide involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The piperidine core is typically prepared through the reaction of 1-bromopiperidine with ethylene diamine, followed by acetylation to introduce the acetamide group. This synthetic route highlights the compound's accessibility and suitability for large-scale production, which is crucial for both preclinical studies and potential clinical trials.

In recent years, there has been growing interest in piperidine derivatives due to their role as key pharmacophores in various drug candidates. The aminoethyl substituent in N-[1-(2-Amino-ethyl)-piperidin-3-yl]-acetamide enhances its solubility and bioavailability, making it an attractive candidate for drug development. Furthermore, the piperidine ring is known to interact favorably with biological targets such as enzymes and receptors, which has led to its incorporation in numerous experimental therapeutics.

One of the most compelling aspects of N-[1-(2-Amino-ethyl)-piperidin-3-yl]-acetamide is its potential application in the treatment of neurological disorders. Piperidine derivatives have shown promise in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The structural features of this compound suggest that it may interact with dopaminergic receptors, making it a candidate for therapies targeting conditions such as Parkinson's disease and depression. Recent studies have demonstrated that similar piperidine-based molecules can enhance dopaminergic signaling, which could lead to novel treatments for these debilitating conditions.

Another area where N-[1-(2-Amino-ethyl)-piperidin-3-yl]-acetamide shows promise is in the field of antiviral research. The ability of piperidine derivatives to disrupt viral replication cycles has been explored in several preclinical studies. The compound's ability to interfere with viral protease activity and inhibit viral entry into host cells makes it a valuable tool in the development of antiviral drugs. Current research is focusing on optimizing the pharmacokinetic properties of this molecule to improve its efficacy and reduce potential side effects.

The versatility of N-[1-(2-Amino-ethyl)-piperidin-3-yl]-acetamide also extends to its use as an intermediate in the synthesis of more complex pharmaceuticals. Its reactive functional groups allow for further modifications, enabling chemists to design novel compounds with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds.

From a computational chemistry perspective, N-[1-(2-Amino-ethyl)-piperidin-3-yl]-acetamide has been subjected to extensive molecular modeling studies. These studies aim to elucidate its binding interactions with biological targets at an atomic level, providing insights into its mechanism of action. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have been employed to predict how this compound might behave within a cellular environment. Such information is critical for guiding experimental design and optimizing drug candidates for better therapeutic outcomes.

The regulatory landscape for N-[1-(2-Amino-ethyl)-piperidin-3-yl]-acetamide is another important consideration in its development as a pharmaceutical agent. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that the compound meets high standards of quality and safety before it can be tested in humans. Regulatory agencies require comprehensive data on the compound's chemical properties, pharmacokinetics, and toxicology before approving it for clinical use. This rigorous process underscores the importance of thorough research and development in bringing new drugs to market.

In conclusion, N-[1-(2-Amino-ethyl)-piperidin-3-yl]-acetamide (CAS No. 1353985-54-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features make it suitable for applications across multiple therapeutic areas, including neurology and antiviral treatments. Ongoing research continues to explore its full potential, leveraging both experimental techniques and computational methods to advance our understanding of its biological activities. As our knowledge base grows, so too does the likelihood that this compound will play a crucial role in future medical breakthroughs.